Cas no 83562-16-7 (5-amino-1-Isoquinolinecarbonitrile)

5-amino-1-Isoquinolinecarbonitrile structure
83562-16-7 structure
Product Name:5-amino-1-Isoquinolinecarbonitrile
CAS No:83562-16-7
MF:C10H7N3
MW:169.182681322098
CID:709011
PubChem ID:12791861
Update Time:2025-04-19

5-amino-1-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-Isoquinolinecarbonitrile
    • 1-Isoquinolinecarbonitrile,5-amino-
    • 1-Isoquinolinecarbonitrile,5-amino-(9CI)
    • SCHEMBL3939571
    • AUCNLSUCVJKOPW-UHFFFAOYSA-N
    • 5-aminoisoquinoline-1-carbonitrile
    • AKOS006306124
    • 83562-16-7
    • Inchi: 1S/C10H7N3/c11-6-10-8-2-1-3-9(12)7(8)4-5-13-10/h1-5H,12H2
    • InChI Key: AUCNLSUCVJKOPW-UHFFFAOYSA-N
    • SMILES: N1C=CC2C(=CC=CC=2C=1C#N)N

Computed Properties

  • Exact Mass: 169.063997236g/mol
  • Monoisotopic Mass: 169.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.7Ų
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